Cas no 62832-05-7 (4-(2-{[4-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-3-yl]oxy}ethyl)morpholine hydrochloride)
![4-(2-{[4-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-3-yl]oxy}ethyl)morpholine hydrochloride structure](https://www.kuujia.com/scimg/cas/62832-05-7x500.png)
62832-05-7 structure
Product name:4-(2-{[4-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-3-yl]oxy}ethyl)morpholine hydrochloride
4-(2-{[4-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-3-yl]oxy}ethyl)morpholine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 4-(2-{[4-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-3-yl]oxy}ethyl)morpholine hydrochloride
- 4-[2-[4-(4-methoxyphenyl)-1-phenylpyrazol-3-yl]oxyethyl]morpholine,hydrochloride
- 62832-05-7
- 4-(2-((4-(4-Methoxyphenyl)-1-phenyl-1H-pyrazol-3-yl)oxy)ethyl)morpholine monohydrochloride
- DTXSID30211945
- Morpholine, 4-(2-((4-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-3-yl)oxy)ethyl)-, monohydrochloride
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- Inchi: InChI=1S/C22H25N3O3.ClH/c1-26-20-9-7-18(8-10-20)21-17-25(19-5-3-2-4-6-19)23-22(21)28-16-13-24-11-14-27-15-12-24;/h2-10,17H,11-16H2,1H3;1H
- InChI Key: CZXIKSXTDUFLJY-UHFFFAOYSA-N
- SMILES: COC1=CC=C(C=C1)C2=CN(N=C2OCCN3CCOCC3)C4=CC=CC=C4.Cl
Computed Properties
- Exact Mass: 415.16648
- Monoisotopic Mass: 415.166269
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 446
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.8
Experimental Properties
- Boiling Point: 535.8°C at 760 mmHg
- Flash Point: 277.8°C
- PSA: 48.75
4-(2-{[4-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-3-yl]oxy}ethyl)morpholine hydrochloride Related Literature
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A. Ratnamala,V. Durga Kumari,M. Subrahmanyam,N. Archana Chem. Commun., 2004, 2710-2711
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Andrea Amadei,Nico Sanna,Massimiliano Aschi Chem. Commun., 2008, 3399-3401
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Philip R. A. Webber,Andrew Cowley,Paul D. Beer Dalton Trans., 2003, 3922-3926
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4. Can calculated harmonic vibrational spectra rationalize the structure of TiC-based nanoparticles?†Juan José Piñero,Francesc Viñes Phys. Chem. Chem. Phys., 2022,24, 778-785
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5. Boronic acid liposomes for cellular delivery and content release driven by carbohydrate binding†‡Xiaoyu Zhang,Daiane S. Alves,Jinchao Lou,Shelby D. Hill,Francisco N. Barrera,Michael D. Best Chem. Commun., 2018,54, 6169-6172
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